1-Chloro-4-(2-methylpropoxy)-benzene
Overview
Description
1-Chloro-4-(2-methylpropoxy)-benzene, also known as p-tert-octylphenyl chloride, is a chemical compound that belongs to the family of alkylphenyl chlorides. This compound has been widely used in various scientific research applications, including organic synthesis, material science, and pharmaceutical development.
Mechanism of Action
The mechanism of action of 1-Chloro-4-(2-methylpropoxy)-benzene is not well understood. However, it is believed to act as an electrophile, reacting with nucleophiles such as amines and alcohols. This reaction leads to the formation of a covalent bond between the compound and the nucleophile.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported to exhibit antimicrobial activity against various bacterial strains. It has also been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Chloro-4-(2-methylpropoxy)-benzene in lab experiments is its high purity and stability. It is also relatively easy to synthesize and handle. However, one of the limitations is its low solubility in water, which can make it difficult to use in aqueous-based experiments.
Future Directions
There are several future directions for the research on 1-Chloro-4-(2-methylpropoxy)-benzene. One potential area of research is the development of new synthetic methods for the compound. Another area of research is the investigation of its potential as a drug candidate, particularly in the treatment of bacterial infections and inflammation. Additionally, further studies are needed to elucidate the mechanism of action and the biochemical and physiological effects of the compound.
Scientific Research Applications
1-Chloro-4-(2-methylpropoxy)-benzene has been widely used in various scientific research applications. It is commonly used as a building block in organic synthesis, particularly in the production of liquid crystals, polymers, and surfactants. It is also used as a surface modifier in the preparation of nanoparticles and as a ligand in the synthesis of metal complexes.
properties
IUPAC Name |
1-chloro-4-(2-methylpropoxy)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClO/c1-8(2)7-12-10-5-3-9(11)4-6-10/h3-6,8H,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYTPWGVWXFUHSV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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